Cas no 88958-29-6 (3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)-)

3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)- structure
88958-29-6 structure
Product Name:3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)-
CAS No:88958-29-6
MF:C11H8ClNO2
MW:221.639721870422
CID:618263
PubChem ID:71320959
Update Time:2025-04-19

3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarbonyl chloride, 5-(4-methylphenyl)-
    • 5-(4-methylphenyl)-1,2-oxazole-3-carbonyl chloride
    • 5-(p-tolyl)isoxazole-3-carbonyl chloride
    • DTXSID50750821
    • 88958-29-6
    • Inchi: 1S/C11H8ClNO2/c1-7-2-4-8(5-3-7)10-6-9(11(12)14)13-15-10/h2-6H,1H3
    • InChI Key: RUHVRHLQRIOIEQ-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C2C=CC(C)=CC=2)ON=1)=O

Computed Properties

  • Exact Mass: 221.0243562g/mol
  • Monoisotopic Mass: 221.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.1Ų
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